1-ethyl-4-[(E)-2-nitroethenyl]benzene
Description
Properties
CAS No. |
667452-47-3 |
|---|---|
Molecular Formula |
C10H11NO2 |
Molecular Weight |
177.2 |
Purity |
95 |
Origin of Product |
United States |
Reaction Mechanisms and Chemical Transformations of Aryl Nitroethenyl Systems
Electrophilic Aromatic Substitution Reactions Involving the Phenyl Ring
Electrophilic aromatic substitution (EAS) reactions are fundamental to understanding the chemistry of benzene (B151609) and its derivatives. youtube.commasterorganicchemistry.com The rate and regioselectivity of these reactions are profoundly influenced by the substituents already present on the aromatic ring. vanderbilt.edulibretexts.org
The nitroethenyl group, -(CH=CHNO2), is a strong deactivating group. This deactivation stems from the electron-withdrawing nature of the nitro group (-NO2), which pulls electron density away from the phenyl ring through both inductive and resonance effects. masterorganicchemistry.comquora.comnumberanalytics.com The resonance effect is particularly significant, as the nitro group can delocalize the pi electrons of the aromatic ring, creating partial positive charges on the ortho and para positions. youtube.com This reduction in electron density makes the aromatic ring less nucleophilic and therefore less reactive towards electrophiles. masterorganicchemistry.comquora.com Consequently, electrophilic aromatic substitution reactions on 1-ethyl-4-[(E)-2-nitroethenyl]benzene will be slower compared to benzene or ethylbenzene. libretexts.org The deactivating nature of the nitro group generally outweighs the activating effect of the ethyl group. masterorganicchemistry.com
The directing effect of substituents in electrophilic aromatic substitution is determined by their ability to stabilize the intermediate carbocation (arenium ion) formed during the reaction. msu.eduutexas.edu
Ethyl Group: The ethyl group is an alkyl group, which is an ortho-, para-director. youtube.com It donates electron density to the ring primarily through an inductive effect, stabilizing the positive charge of the arenium ion when the electrophile attacks the ortho or para positions. youtube.com
Nitroethenyl Group: The nitroethenyl group is a meta-director. youtube.com When an electrophile attacks the ortho or para positions, one of the resonance structures of the arenium ion places a positive charge adjacent to the already electron-deficient carbon attached to the nitroethenyl group. This juxtaposition of positive charges is highly destabilizing. youtube.com Attack at the meta position avoids this unfavorable arrangement, making it the preferred site of substitution. youtube.comyoutube.com
In the case of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, the two substituents have opposing directing effects. The ethyl group at position 1 directs incoming electrophiles to positions 2, 4, and 6 (ortho and para). However, position 4 is already occupied. The nitroethenyl group at position 4 directs incoming electrophiles to positions 2 and 6 (meta to it). Therefore, both the activating ethyl group and the deactivating nitroethenyl group direct further substitution to the positions ortho to the ethyl group and meta to the nitroethenyl group (positions 2 and 6). youtube.com
| Position | Influence of Ethyl Group (Activating) | Influence of Nitroethenyl Group (Deactivating) | Overall Predicted Outcome |
|---|---|---|---|
| 2 (ortho to ethyl, meta to nitroethenyl) | Favorable | Favorable | Major Product |
| 3 (meta to ethyl, ortho to nitroethenyl) | Unfavorable | Unfavorable | Minor or No Product |
| 5 (meta to ethyl, ortho to nitroethenyl) | Unfavorable | Unfavorable | Minor or No Product |
| 6 (ortho to ethyl, meta to nitroethenyl) | Favorable | Favorable | Major Product |
Nucleophilic Addition Reactions to the Nitroethenyl Moiety
The nitroethenyl group is a potent Michael acceptor, readily undergoing conjugate addition reactions with a wide range of nucleophiles. masterorganicchemistry.comresearchgate.net This reactivity is due to the strong electron-withdrawing nature of the nitro group, which polarizes the carbon-carbon double bond, rendering the β-carbon electrophilic. masterorganicchemistry.comwikipedia.org
The Michael addition is a cornerstone of carbon-carbon bond formation in organic synthesis. masterorganicchemistry.comwikipedia.org In the context of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, the nucleophile adds to the β-carbon of the nitroethenyl group. masterorganicchemistry.com
A diverse array of nucleophiles can participate in Michael additions to nitroalkenes. masterorganicchemistry.com These include:
Carbon Nucleophiles: Enolates derived from ketones, aldehydes, esters (like malonates), and β-ketoesters are common Michael donors. wikipedia.orgencyclopedia.pub Organocuprates also add effectively. masterorganicchemistry.com
Heteroatom Nucleophiles: Amines, thiols, and alcohols can also act as nucleophiles in conjugate additions. masterorganicchemistry.comwikipedia.org
Reaction conditions for Michael additions are generally mild. researchgate.net They can be catalyzed by bases, which serve to deprotonate the Michael donor to form the active nucleophile. sctunisie.org In some cases, the reactions can proceed under neutral or even acidic conditions, and sometimes without a solvent. researchgate.netorgsyn.org Phase-transfer catalysts can be employed to facilitate reactions in biphasic systems. sctunisie.org
| Nucleophile (Michael Donor) | Catalyst/Conditions | Reference |
|---|---|---|
| Malonates | Chiral Ni(II) complex, Toluene, rt | encyclopedia.pub |
| Aldehydes | Diphenylprolinol silyl (B83357) ether, p-nitrophenol, Toluene, 20°C | orgsyn.org |
| 2(5H)-furanone | Dinuclear zinc catalyst, THF | nih.gov |
| Nitroalkanes | NaOH, Phase-transfer catalyst, Water-dichloromethane | sctunisie.org |
| Ethyl acetoacetate | Lipozyme TLIM, DMSO/water, 35°C | unam.mx |
| 1,3-Dicarbonyl compounds | Grinding, catalyst- and solvent-free | researchgate.net |
When the Michael addition creates new stereocenters, controlling the stereochemical outcome is a significant challenge and a major focus of research. Asymmetric Michael additions can be achieved using chiral catalysts, auxiliaries, or reagents. orgsyn.orgnih.govidc-online.com
For instance, the use of chiral organocatalysts, such as diarylprolinol silyl ethers, can lead to the formation of Michael adducts with high diastereo- and enantioselectivity. orgsyn.orgnih.gov The stereochemical outcome is often rationalized by transition state models where the catalyst shields one face of the intermediate, directing the approach of the electrophile or nucleophile. orgsyn.orgidc-online.com For example, X-ray analysis of a Michael adduct formed using a dinuclear zinc catalyst established a syn stereochemical outcome. nih.gov The stereoselectivity can also be influenced by reaction conditions such as the solvent and the concentration of reactants. nih.gov
Cycloaddition Reactions (e.g., Diels-Alder, [3+2] Cycloadditions)
The electron-deficient nature of the double bond in aryl nitroethenyl systems, such as 1-ethyl-4-[(E)-2-nitroethenyl]benzene, makes them excellent substrates for cycloaddition reactions. The powerful electron-withdrawing nitro group significantly lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO) of the alkene, enhancing its reactivity towards electron-rich species.
Role of Nitroalkenes as Dienophiles and Dipolarophiles
In the context of Diels-Alder [4+2] cycloadditions , nitroalkenes serve as potent dienophiles. Their reaction with conjugated dienes provides a direct route to cyclic compounds, which are valuable synthetic intermediates. mdpi.com The reaction of nitroalkenes with cyclopentadiene, for instance, is a well-established method for creating substituted norbornene structures. mdpi.commdpi.com The electron-withdrawing nitro group activates the dienophile for reaction with electron-rich dienes. While studies specifically detailing 1-ethyl-4-[(E)-2-nitroethenyl]benzene in Diels-Alder reactions are not prevalent, its structural similarity to other β-nitrostyrenes suggests it would be a highly effective dienophile. beilstein-journals.orgnih.gov The presence of substituents on the phenyl ring of conjugated nitroalkenes can influence the polar character of the Diels-Alder reaction. mdpi.com
Aryl nitroethenes are also excellent dipolarophiles in [3+2] cycloaddition reactions . sci-rad.com They readily react with a variety of 1,3-dipoles, including nitrones, azomethine ylides, and nitrile N-oxides, to form five-membered heterocyclic rings. sci-rad.comwikipedia.orgmdpi.com These reactions are a cornerstone for synthesizing complex nitrogen- and oxygen-containing heterocycles. mdpi.comnih.gov For example, the reaction of a conjugated nitroalkene with nitrous oxide can yield Δ²-4-nitro-1-oxa-2,3-diazolines. nih.govnih.gov Similarly, reactions with nitrile N-oxides produce 4-nitro- or 5-nitro-2-isoxazoline systems. mdpi.com The high electrophilicity of the double bond in nitroalkenes, conferred by the nitro group, is a key driver for these transformations. sci-rad.com
| Reaction Type | Role of Nitroalkene | Reactant Partner (Example) | Product (Example) | Reference |
| Diels-Alder | Dienophile | Cyclopentadiene | Substituted Norbornene | mdpi.com, mdpi.com |
| [3+2] Cycloaddition | Dipolarophile | Nitrone | Isoxazolidine | wikipedia.org |
| [3+2] Cycloaddition | Dipolarophile | Nitrous Oxide | 1-oxa-2,3-diazoline | nih.gov, nih.gov |
| [3+2] Cycloaddition | Dipolarophile | Nitrile N-oxide | 2-Isoxazoline | mdpi.com |
Mechanistic Insights into Cycloaddition Pathways (e.g., Concerted vs. Stepwise)
The mechanisms of these cycloadditions have been the subject of extensive theoretical and computational studies.
For Diels-Alder reactions , the process is generally considered to be a concerted, pericyclic reaction . mdpi.com However, depending on the electronic nature of the diene and dienophile, the transition state may exhibit some degree of asynchronous bond formation and polar character. mdpi.com Density Functional Theory (DFT) calculations have shown that for reactions between cyclopentadienes and conjugated nitroalkenes, the presence of electron-releasing substituents on the nitroalkene's phenyl ring can favor a more polar mechanism. mdpi.com
In the case of [3+2] cycloadditions , modern computational studies using Molecular Electron Density Theory (MEDT) suggest that these reactions are not always ideally concerted. sci-rad.comrsc.org For reactions involving conjugated nitroalkenes, the mechanism is often described as a polar, single-step (or one-step) process . mdpi.comnih.gov While it occurs in a single kinetic step, the formation of the two new sigma bonds can be highly asynchronous. rsc.org Computational attempts to locate zwitterionic intermediates in many of these reactions have been unsuccessful, supporting a concerted, albeit highly polar and asynchronous, pathway rather than a true stepwise mechanism involving a stable intermediate. mdpi.comnih.govnih.gov The regioselectivity is controlled by the frontier molecular orbital interactions, with the dominant interaction typically being between the HOMO of the dipole and the LUMO of the nitroalkene dipolarophile. wikipedia.org
Reduction Chemistry of the Nitro and Olefinic Groups
The presence of two reducible functionalities, the nitro group and the carbon-carbon double bond, in aryl nitroethenyl systems like 1-ethyl-4-[(E)-2-nitroethenyl]benzene allows for complex and selective reductive transformations. The outcome of the reduction is highly dependent on the choice of reagents and reaction conditions.
Selective Reduction of the Nitro Group to Amine Functionality
The reduction of an aromatic nitro group to an amine is a fundamental transformation in organic synthesis. Achieving this selectively in the presence of a reducible alkene requires careful selection of the reducing agent. Several methods are effective for this transformation.
Metal-Acid Systems: Classical methods using metals like iron powder or stannous chloride (SnCl₂) in acidic media are widely used. researchgate.netresearchgate.net Iron powder with acetic acid or hydrochloric acid is often preferred due to its high tolerance for other sensitive functional groups and good yields. researchgate.net
Tin(II) Chloride: Stannous chloride can selectively reduce aryl nitro groups in non-acidic and non-aqueous media, which can be advantageous for substrates sensitive to acid. researchgate.net
Sodium Borohydride (B1222165) with Catalysts: While sodium borohydride (NaBH₄) alone does not typically reduce nitro groups, its reactivity can be enhanced by additives. jsynthchem.com Systems like NaBH₄ in the presence of transition metal complexes, such as Ni(PPh₃)₄, can effectively reduce aromatic nitro compounds to amines. jsynthchem.com
Indium/Ammonium (B1175870) Chloride: A mixture of indium metal and ammonium chloride in aqueous ethanol (B145695) has been shown to be a mild and effective system for the selective reduction of aromatic nitro compounds, leaving functionalities like esters, nitriles, and double bonds unaffected. orgsyn.org
Reduction of the Olefinic Double Bond
Conversely, it is often desirable to selectively reduce the olefinic double bond while preserving the nitro group, yielding a nitroalkane. These products are valuable precursors for synthesizing amines and other functional groups.
Catalytic Transfer Hydrogenation: Iridium-catalyzed transfer hydrogenation using formic acid or sodium formate (B1220265) as the hydride source in water is a highly efficient and chemoselective method for reducing the double bond of conjugated nitroalkenes. rsc.org This green chemistry approach offers excellent functional group tolerance.
Borane (B79455) Complexes: Reagents like ammonia (B1221849) borane (BH₃NH₃), particularly in deep eutectic solvents, can chemoselectively reduce the double bond of various nitroalkenes. beilstein-journals.org
Hydride Reagents: Tri-n-butyltin hydride has been used for the chemoselective reduction of conjugated nitroalkenes to nitroalkanes, often accelerated by microwave irradiation under aqueous conditions. tandfonline.com Complex hydrides such as zinc borohydride have also been employed for this purpose. acs.org Sodium borohydride in aqueous solution can also achieve this reduction. acs.org
Chemo- and Regioselectivity in Reductive Transformations
The ability to selectively reduce either the nitro group or the double bond is a hallmark of the chemistry of aryl nitroethenes and is governed by the choice of reducing system. slideshare.net
Chemoselectivity is paramount. For instance, strong reducing agents like lithium aluminum hydride (LiAlH₄) will typically reduce both the nitro group and the conjugated double bond simultaneously. commonorganicchemistry.com Catalytic hydrogenation with hydrogen gas and palladium on carbon (H₂/Pd-C) is also very powerful and often leads to the reduction of both functional groups. commonorganicchemistry.com
To achieve selectivity, milder or more specialized reagents are necessary.
For C=C Bond Reduction (Nitro group preserved): Methods like iridium-catalyzed transfer hydrogenation, rsc.org BH₃NH₃, beilstein-journals.org and NaBH₄ acs.org are highly effective. These reagents are hydridic in nature and preferentially attack the electron-deficient β-carbon of the nitroalkene via a Michael-type addition, followed by protonation to yield the saturated nitroalkane.
For NO₂ Group Reduction (C=C bond preserved): Reagents that operate via electron transfer mechanisms are often employed. Systems like Fe/HCl, researchgate.net SnCl₂/HCl, researchgate.net or indium/NH₄Cl orgsyn.org are classic examples that show high selectivity for the nitro group over an isolated or conjugated double bond.
The regioselectivity in these reductions is generally straightforward, targeting either the nitro group or the activated alkene. The key to controlling the transformation lies in exploiting the different electronic requirements of the reduction mechanisms for each functional group.
| Desired Transformation | Reagent System (Example) | Functional Group Reduced | Other Group | Reference |
| Nitroalkene to Nitroalkane | Iridium Catalyst / HCOOH | C=C Double Bond | Preserved | rsc.org |
| Nitroalkene to Nitroalkane | BH₃NH₃ | C=C Double Bond | Preserved | beilstein-journals.org |
| Nitroalkene to Amine | Fe / HCl | Nitro Group | Preserved | researchgate.net |
| Nitroalkene to Amine | Indium / NH₄Cl | Nitro Group | Preserved | orgsyn.org |
| Nitroalkene to Aminoalkane | LiAlH₄ | Both | Reduced | commonorganicchemistry.com |
| Nitroalkene to Aminoalkane | H₂ / Pd-C | Both | Reduced | commonorganicchemistry.com |
Other Significant Transformations of Aryl Nitroethenyl Compounds
Beyond the more common reduction and cycloaddition reactions, aryl nitroethenyl systems, including 1-ethyl-4-[(E)-2-nitroethenyl]benzene, are capable of undergoing a variety of other significant chemical transformations. These include oxidative processes that cleave the carbon-carbon double bond, radical-mediated reactions that offer alternative pathways for functionalization, and isomerization studies that explore the stereochemical stability and interconversion of the (E)- and (Z)-configurations. These transformations highlight the versatility of the nitroethenyl group as a synthetic handle.
The electron-deficient nature of the double bond in aryl nitroethenyl compounds, such as 1-ethyl-4-[(E)-2-nitroethenyl]benzene, makes it susceptible to oxidative cleavage. Ozonolysis is a primary method for this transformation, effectively cleaving the C=C bond to yield carbonyl compounds.
Ozonolysis of β-nitrostyrenes, analogous to 1-ethyl-4-[(E)-2-nitroethenyl]benzene, proceeds through the formation of an unstable primary ozonide (molozonide), which then rearranges to a more stable ozonide. libretexts.org Subsequent workup of the ozonide determines the final products. Reductive workup, typically using dimethyl sulfide (B99878) (DMS) or zinc, yields aldehydes or ketones. For instance, the ozonolysis of a β-nitrostyrene with a reductive workup would be expected to yield an aromatic aldehyde and formaldehyde. In the specific case of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, this reaction would theoretically produce 4-ethylbenzaldehyde (B1584596) and formaldehyde.
Oxidative workup, often employing hydrogen peroxide, would lead to the formation of carboxylic acids. Therefore, ozonolysis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene followed by an oxidative workup would be expected to yield 4-ethylbenzoic acid.
Another approach to cleaving the double bond involves the conversion of the nitroalkene to a nitronate, which can then be subjected to ozonolysis. This method has been shown to be a convenient and efficient way to transform nitro compounds into carbonyl compounds. orgsyn.org The reaction proceeds by forming the sodium or potassium salt of the nitronate, which is then treated with ozone. This process has been successfully applied to both primary and secondary nitronates, offering a versatile route to ketones and aldehydes from nitroalkanes. While not directly demonstrated on 1-ethyl-4-[(E)-2-nitroethenyl]benzene, this methodology suggests a viable pathway for its conversion to 4-ethylbenzaldehyde.
Table 1: Expected Products from Oxidative Cleavage of 1-ethyl-4-[(E)-2-nitroethenyl]benzene
| Oxidative Method | Reagents | Expected Aromatic Product |
| Ozonolysis (Reductive Workup) | 1. O₃; 2. (CH₃)₂S or Zn/H₂O | 4-ethylbenzaldehyde |
| Ozonolysis (Oxidative Workup) | 1. O₃; 2. H₂O₂ | 4-ethylbenzoic acid |
| Ozonolysis of Nitronate | 1. Base (e.g., NaOMe); 2. O₃ | 4-ethylbenzaldehyde |
The nitro group in aryl nitroethenyl systems can participate in radical reactions, offering synthetic routes that are distinct from the more common ionic pathways. While direct radical reaction data for 1-ethyl-4-[(E)-2-nitroethenyl]benzene is not extensively documented, the behavior of analogous β-nitrostyrenes provides significant insight.
One notable transformation is the denitrative radical-induced coupling of β-nitrostyrenes. In these reactions, a radical species adds to the β-carbon of the nitroalkene. The resulting stabilized benzylic radical can then eliminate the nitro group as nitrogen dioxide, leading to the formation of a new alkene. This process allows for the formal substitution of the nitro group.
For example, alkyl radicals, which can be generated from the homolytic cleavage of various precursors like 4-alkyldihydropyridines (Hantzsch esters) or via the thermal decomposition of initiators like AIBN, can add to β-nitrostyrenes. Similarly, aryl radicals can be employed in this type of transformation.
Another important radical reaction involving the precursor, 1-ethyl-4-nitrobenzene, is free radical bromination. Under UV light or with a radical initiator, N-bromosuccinimide (NBS) can be used to brominate the benzylic position of the ethyl group. This reaction proceeds via a radical chain mechanism where a bromine radical abstracts a hydrogen atom from the benzylic position to form a resonance-stabilized benzylic radical. This radical then reacts with bromine to form the product and regenerate a bromine radical. Due to the selectivity of bromine radicals for the most stable radical intermediate, substitution occurs preferentially at the benzylic carbon. stackexchange.com
Table 2: Illustrative Radical Reactions on a Related Aryl Nitroethenyl System
| Radical Source | Reagent System | Transformation on β-Nitrostyrene |
| Alkyl Radical | Hantzsch Ester / AIBN (cat.) | Denitrative alkylation |
| Aryl Radical | Aryl Diazonium Salt / Reducing Agent | Denitrative arylation |
| Bromine Radical | NBS / UV light or Initiator | Benzylic bromination (on ethyl group of precursor) |
The (E)-configuration of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, and aryl nitroethenyl compounds in general, is typically the more thermodynamically stable isomer due to reduced steric hindrance between the aryl and nitro groups. However, isomerization to the (Z)-isomer can be induced under certain conditions, most notably through photochemical methods.
Photochemical isomerization involves the excitation of the molecule to an excited state upon absorption of light. In the excited state, the rotational barrier around the carbon-carbon double bond is significantly lower, allowing for rotation to occur. Subsequent relaxation back to the ground state can lead to the formation of the (Z)-isomer. youtube.com The efficiency of this isomerization can be influenced by the solvent and the presence of photosensitizers. nih.govnih.gov For some β-alkylstyrenes, photosensitized cis-trans isomerization has been observed, where the excited photosensitizer transfers energy to the styrene (B11656) derivative, promoting its isomerization. nih.gov
Thermal isomerization from the more stable (E)-isomer to the (Z)-isomer is generally less favorable due to the higher energy of the (Z)-isomer. However, the interconversion between (E)- and (Z)-isomers of some β-(hetero)aryl-α-nitro-α,β-enals has been shown to be solvent-dependent and can be promoted thermally. nih.gov This suggests that under specific conditions, thermal equilibrium between the isomers of 1-ethyl-4-[(E)-2-nitroethenyl]benzene might be achievable, although the equilibrium would be expected to heavily favor the (E)-isomer.
The study of such isomerization processes is crucial for understanding the reactivity and for the stereoselective synthesis of derivatives where a specific geometry is required.
Table 3: Factors Influencing E/Z Isomerization of Aryl Nitroethenyl Systems
| Factor | Influence on Isomerization |
| Light (Photochemical) | Promotes E → Z isomerization by lowering the rotational barrier in the excited state. youtube.com |
| Photosensitizers | Can enhance the efficiency of photochemical isomerization through energy transfer. nih.gov |
| Solvent | Can affect the rate and equilibrium position of both photochemical and thermal isomerization. nih.gov |
| Temperature (Thermal) | Generally favors the more stable (E)-isomer; high temperatures may allow for equilibration. |
Stereochemical Considerations in 1 Ethyl 4 E 2 Nitroethenyl Benzene and Analogues
Factors Influencing (E)-Stereoselectivity in Synthesis
The synthesis of β-nitrostyrenes, including 1-ethyl-4-[(E)-2-nitroethenyl]benzene, is commonly achieved through the Henry (nitroaldol) reaction. mdpi.compsu.edu This reaction involves the condensation of an aromatic aldehyde (in this case, 4-ethylbenzaldehyde) with a nitroalkane (like nitromethane), followed by dehydration of the resulting β-nitroalcohol intermediate. acs.orgmdpi.com The stereochemical outcome of this elimination step is paramount in establishing the final (E)/(Z) ratio of the nitroalkene.
The predominance of the (E)-isomer in the synthesis of nitrostyrenes is a classic example of thermodynamic versus kinetic control. wikipedia.orgnumberanalytics.com
Thermodynamic Product : The (E)-isomer of β-nitrostyrenes is thermodynamically more stable than the (Z)-isomer. rsc.orgrsc.org This stability arises from the reduced steric hindrance, as the bulky phenyl and nitro groups are positioned on opposite sides of the double bond, minimizing repulsive forces. rsc.orgrsc.org Under conditions that allow for equilibrium to be reached, such as higher temperatures or longer reaction times, the more stable (E)-isomer will be the major product. wikipedia.orglibretexts.org
Kinetic Product : The kinetic product is the one that forms faster, determined by the lower activation energy of its reaction pathway. libretexts.orglibretexts.org In some reactions, the less stable (Z)-isomer might form faster. However, in the dehydration step of the Henry reaction, the anti-periplanar elimination leading to the (E)-isomer is often favored, making the (E)-isomer frequently the kinetic product as well. When reactions are conducted under kinetic control (e.g., at low temperatures and for short durations), the product ratio reflects the relative rates of formation. wikipedia.orglibretexts.org
In most synthetic procedures for β-nitrostyrenes, conditions are chosen that favor the formation of the thermodynamically stable (E)-isomer. unirioja.es
The nature and position of substituents on the aromatic ring and the vinyl group significantly influence the stereoselectivity of the reaction.
Steric Effects : The steric repulsion between the nitro group and the phenyl ring is a dominant factor. In the (Z)-isomer, these groups are on the same side of the double bond, leading to significant steric strain that can disrupt the planarity of the molecule and decrease its stability. rsc.orgrsc.org This inherent instability of the (Z)-form is a major driving force for the preferential formation of the (E)-isomer. The presence of a substituent at the β-position, such as a methyl group, further increases steric crowding and influences the reduction potential and conjugation of the system. uchile.clresearchgate.net
Electronic Effects : The electronic properties of substituents on the phenyl ring also play a role. The ethyl group in 1-ethyl-4-[(E)-2-nitroethenyl]benzene is an electron-donating group. Such groups can influence the electron density distribution across the molecule. uchile.clresearchgate.net Studies on various substituted β-nitrostyrenes show a correlation between the electronic properties of the para-substituent and their electrochemical reduction potentials, indicating that electron density directly impacts the molecule's reactivity. uchile.clresearchgate.net While the primary driving force for (E)-selectivity is steric, electronic effects can modulate the reactivity of the starting materials and intermediates in the Henry reaction.
Configurational Stability and Isomerization Pathways
While the (E)-isomer of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is the more stable configuration, the interconversion between (E) and (Z) isomers can occur under specific conditions through various isomerization pathways.
The (Z)-isomers of β-(hetero)aryl-α-nitro-α,β-enals have been observed to undergo solvent-dependent, thermally-promoted E-Z interconversion. nih.gov Heating a solution of a (Z)-isomer can provide the necessary energy to overcome the rotational barrier of the C=C bond, leading to the formation of the more stable (E)-isomer. nih.gov For instance, heating a (Z)-stilbene derivative in DMSO-d6 at 130 °C resulted in its conversion to the (E)-isomer. nih.gov This suggests that (Z)-1-ethyl-4-(2-nitroethenyl)benzene would likely isomerize to the more stable (E)-form upon heating.
Irradiation with light is a well-established method for inducing E/Z isomerization in olefins, including nitrostyrenes. nih.govnih.gov The process involves the absorption of a photon, which excites a π electron to a π* antibonding orbital. This excitation weakens the double bond, allowing for rotation to occur. youtube.com Subsequent relaxation to the ground electronic state can yield either the (E) or (Z) isomer.
Irradiation of trans-β-nitrostyyrene at 419 nm can establish a photostationary state, an equilibrium between the cis and trans isomers. nih.gov
Similarly, photoisomerization of other trans-nitrostyrenes to a Z-rich mixture has been achieved by irradiating with LED light (λ = 310 nm). mdpi.com
The efficiency of photochemical isomerization can be dependent on the substitution pattern. For example, while some nitrostyrenes isomerize efficiently, ortho-hydroxy-β-nitrostyrene showed resistance to photoisomerization due to tautomerization possibilities. nih.govmdpi.com
| Compound | Irradiation Conditions | Outcome | Reference |
|---|---|---|---|
| trans-β-Nitrostyrene | λ = 419 nm | Equilibrium between cis and trans isomers | nih.gov |
| (E)-β-Nitrostyrene | LED light, λ = 310 nm, 2.5 h | Z-rich mixture | mdpi.com |
| (E)-Anethole | λ = 400 nm, photocatalyst | Up to 90% conversion to (Z)-anethole | nih.gov |
Isomerization between (E) and (Z) forms can also be facilitated by catalysts, which provide a lower energy pathway for the conversion.
Base-Catalyzed Isomerization : Bases can promote isomerization. In the context of reaction products derived from nitrostyrenes, basic conditions have been shown to cause isomerization of a trans-cycloadduct to a cis-isomer via deprotonation to form a nitronate ion intermediate. rsc.orgmdpi.com
Acid-Catalyzed Isomerization : Strong acids can catalyze the Z → E isomerization of stilbene (B7821643) derivatives, where protonation of the double bond is the rate-determining step. nih.gov This method can be highly efficient, with trace amounts of acid being sufficient to cause rapid isomerization. nih.gov
Other Catalysts : Triphenylphosphine has been used to catalyze the isomerization of a (Z)-nitrostyrene derivative to the corresponding (E)-isomer. unirioja.es Photocatalysts, such as certain iridium complexes, have also been employed to drive the contra-thermodynamic isomerization of (E)-anethole to the less stable (Z)-anethole. nih.gov
| Isomerization Type | Catalyst/Conditions | Example Substrate | Reference |
|---|---|---|---|
| Z → E | Triphenylphosphine (PPh₃) | Z-α-methyl-β-nitrostyrene | unirioja.es |
| Z → E | Trace mineral acid (DCl) | Norbornene-fused stilbene derivative | nih.gov |
| trans → cis | Basic conditions | Isoxazolidine derivative | rsc.org |
| E → Z (contra-thermodynamic) | Iridium photocatalyst | (E)-Anethole | nih.gov |
Advanced Spectroscopic and Crystallographic Characterization Methodologies
Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules, providing detailed information about the chemical environment of individual atoms. For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, a combination of one-dimensional and two-dimensional NMR techniques would be employed to unambiguously assign all proton and carbon signals.
Proton NMR (¹H NMR) for Vinyl and Aromatic Proton Assignments
The ¹H NMR spectrum of a para-substituted (E)-β-nitrostyrene, such as 1-ethyl-4-[(E)-2-nitroethenyl]benzene, is expected to show distinct signals for the ethyl, aromatic, and vinyl protons. By examining a closely related compound, (E)-1-methyl-4-(2-nitrovinyl)benzene, we can predict the approximate chemical shifts and coupling patterns. rsc.org
The vinyl protons of the (E)-nitroethenyl group typically appear as two distinct doublets in the downfield region of the spectrum due to the deshielding effect of the nitro group and the aromatic ring. The trans-configuration is confirmed by a large coupling constant (J), typically in the range of 13-14 Hz. rsc.org
The aromatic protons will present as a pair of doublets, characteristic of a 1,4-disubstituted benzene (B151609) ring. The protons of the ethyl group will appear as a quartet for the methylene (B1212753) (-CH2-) group and a triplet for the methyl (-CH3) group, with their coupling reflecting the adjacent number of protons.
Table 1: Predicted ¹H NMR Data for 1-ethyl-4-[(E)-2-nitroethenyl]benzene based on (E)-1-methyl-4-(2-nitrovinyl)benzene rsc.org
| Proton | Predicted Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant (J, Hz) |
| Vinyl Hα | ~8.0 | d | ~13.6 |
| Vinyl Hβ | ~7.6 | d | ~13.6 |
| Aromatic (ortho to nitroethenyl) | ~7.5 | d | ~8.2 |
| Aromatic (ortho to ethyl) | ~7.3 | d | ~8.2 |
| Ethyl (-CH2-) | ~2.7 | q | ~7.6 |
| Ethyl (-CH3) | ~1.2 | t | ~7.6 |
This data is predictive and based on the reported values for a similar compound.
Carbon-13 NMR (¹³C NMR) for Carbon Skeleton Elucidation
The ¹³C NMR spectrum provides information on the carbon framework of the molecule. Each unique carbon atom in 1-ethyl-4-[(E)-2-nitroethenyl]benzene would give a distinct signal. The chemical shifts are influenced by the electronic environment of each carbon. The vinyl carbons are expected in the olefinic region, while the aromatic carbons will appear in their characteristic range. The carbons of the ethyl group will be found in the upfield aliphatic region.
Table 2: Predicted ¹³C NMR Chemical Shifts for 1-ethyl-4-[(E)-2-nitroethenyl]benzene
| Carbon | Predicted Chemical Shift (δ, ppm) |
| Vinyl Cα | ~139 |
| Vinyl Cβ | ~138 |
| Aromatic (C-1, attached to ethyl) | ~146 |
| Aromatic (C-4, attached to nitroethenyl) | ~131 |
| Aromatic (CH, ortho to nitroethenyl) | ~129 |
| Aromatic (CH, ortho to ethyl) | ~128 |
| Ethyl (-CH2-) | ~29 |
| Ethyl (-CH3) | ~15 |
This data is predictive and based on general values for substituted styrenes.
2D NMR Techniques (e.g., COSY, HMQC, HMBC) for Structural Confirmation
To definitively assign the proton and carbon signals and confirm the connectivity of the molecule, two-dimensional NMR techniques are essential.
COSY (Correlation Spectroscopy) : This experiment reveals proton-proton couplings. sdsu.edu For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, COSY would show correlations between the two vinyl protons, between the adjacent aromatic protons, and between the methylene and methyl protons of the ethyl group. sdsu.eduyoutube.com
HMQC (Heteronuclear Multiple Quantum Coherence) or HSQC (Heteronuclear Single Quantum Coherence) : This experiment correlates directly bonded proton and carbon atoms. sdsu.eduyoutube.com It would be used to link each proton signal in the ¹H NMR spectrum to its corresponding carbon signal in the ¹³C NMR spectrum.
Variable-Temperature NMR for Conformational and Configurational Studies
Variable-temperature (VT) NMR studies can provide insights into the conformational dynamics of a molecule, such as restricted rotation around single bonds. For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, VT-NMR could be used to investigate the rotational barrier of the nitro group and the ethyl group. In some nitrostyrene (B7858105) derivatives, dynamic disorders and conformational changes have been observed at different temperatures.
X-ray Crystallography
X-ray crystallography provides the most definitive structural information for crystalline solids, offering precise bond lengths, bond angles, and the absolute configuration of the molecule in the solid state.
Single-Crystal X-ray Diffraction for Absolute Configuration Determination
A single-crystal X-ray diffraction study of 1-ethyl-4-[(E)-2-nitroethenyl]benzene would provide a three-dimensional model of the molecule. This analysis would confirm the (E)-configuration of the double bond and reveal the planarity of the nitroethenylbenzene moiety. In related nitrostyrene structures, the molecule is often found to be nearly planar, which indicates significant conjugation through the π-system. researchgate.net The crystal packing would also be revealed, showing intermolecular interactions such as π-π stacking. researchgate.net
Table 3: Anticipated Crystallographic Data Parameters for 1-ethyl-4-[(E)-2-nitroethenyl]benzene
| Parameter | Anticipated Value/System |
| Crystal System | Monoclinic or Orthorhombic |
| Space Group | e.g., P2₁/c or Pbca |
| C=C bond length (vinyl) | ~1.33 Å researchgate.net |
| C-N bond length (vinyl-nitro) | ~1.45 Å researchgate.net |
| Dihedral angle (benzene ring/vinyl) | < 20° |
This data is predictive and based on reported values for similar nitrostyrene derivatives. researchgate.net
Analysis of Molecular Geometry and Dihedral Angles
The molecular geometry of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is largely dictated by the spatial arrangement of the ethylphenyl group and the nitroethenyl moiety. The "(E)" designation specifies a trans configuration across the carbon-carbon double bond of the ethenyl group, where the nitro group and the benzene ring are on opposite sides. This arrangement is generally the more stable isomer for β-nitrostyrenes due to reduced steric hindrance. uc.pt
However, complete planarity can be influenced by substitution and crystal packing forces. In a study of 4-[(E)-(4-nitro-benzylidene)amino]-phenol, which contains a similar nitro-substituted aromatic system, the asymmetric unit cell contained four independent molecules with significantly different dihedral angles between the aromatic rings, ranging from 2.24° to 41.61°. nih.gov This indicates that while a planar conformation is electronically preferred, molecular packing can induce notable deviations. For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, it is anticipated that the nitroethenylbenzene core would be largely planar, with the ethyl group's methyl carbon positioned out of this plane.
Table 1: Representative Dihedral Angles in an Analogous Compound, (E)-1-Nitro-4-(2-nitroethenyl)benzene
| Plane 1 | Plane 2 | Dihedral Angle (°) |
| Benzene Ring | Nitrovinyl Group | 2.9 |
| Benzene Ring | Nitro Group | 1.4 |
Data sourced from a crystallographic study of (E)-1-Nitro-4-(2-nitroethenyl)benzene. publish.csiro.au
Intermolecular Interactions and Crystal Packing Motifs
The crystal structure of nitrostyrene derivatives is stabilized by a network of non-covalent intermolecular interactions. These forces determine the three-dimensional arrangement of molecules, known as the crystal packing motif. The electron-deficient nitro group and the π-rich aromatic system are key players in these interactions.
In the crystal structure of the analogue (E)-1-nitro-4-(2-nitroethenyl)benzene, molecules are linked into a three-dimensional network primarily through a combination of weak C—H⋯O hydrogen bonds and short N⋯O contacts. publish.csiro.au The C—H bonds of the benzene ring and the vinyl group can act as hydrogen bond donors to the oxygen atoms of the nitro groups on neighboring molecules. Furthermore, specific short contacts between the nitrogen atom of one nitro group and an oxygen atom of another [N⋯O distances of 2.834–2.861 Å] are observed, contributing significantly to the crystal packing. publish.csiro.au
Other potential interactions for molecules of this class include π-π stacking, where the aromatic rings of adjacent molecules align, and C—H⋯π interactions, where a C-H bond points towards the face of a benzene ring. nih.gov The interplay of these varied, relatively weak forces collectively dictates the final, stable crystalline architecture. The specific packing motif for 1-ethyl-4-[(E)-2-nitroethenyl]benzene would depend on the precise balance of these interactions, influenced by the steric presence of the ethyl group.
Mass Spectrometry (MS) for Molecular Weight and Fragmentation Analysis
Mass spectrometry is a powerful tool for determining the molecular weight and elucidating the structure of a compound through analysis of its fragmentation patterns. The molecular formula for 1-ethyl-4-[(E)-2-nitroethenyl]benzene is C₁₀H₁₁NO₂, which corresponds to a precise molecular weight of approximately 177.19 g/mol .
Upon electron ionization (EI), the molecule will form a molecular ion (M⁺˙) with a mass-to-charge ratio (m/z) of 177. The fragmentation of nitrostyrenes is characteristic and primarily driven by the nitro group. Unlike styrene (B11656), which typically loses acetylene, the fragmentation of m- and p-nitrostyrene begins with the loss of either the entire nitro group (NO₂) or a part of it. publish.csiro.au
For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, the expected primary fragmentation pathways would include:
Loss of the nitro group (NO₂): A neutral loss of 46 Da would lead to a prominent fragment ion at m/z 131. This fragment corresponds to the [M - NO₂]⁺ cation.
Loss of nitric oxide (NO): A neutral loss of 30 Da would result in a fragment at m/z 147, corresponding to the [M - NO]⁺ ion.
Loss of a methyl radical: Fragmentation of the ethyl group could lead to the loss of a methyl radical (CH₃•, 15 Da) from the molecular ion or subsequent fragments. For example, the m/z 131 fragment could lose a methyl group to yield an ion at m/z 116.
The mass spectrum of the parent compound, (E)-β-nitrostyrene (m/z 149), shows characteristic fragments that support this predicted behavior, including ions at m/z 103 ([M-NO₂]⁺) and m/z 119 ([M-NO]⁺). nist.gov
Table 2: Predicted Key Mass Spectrometry Fragments for 1-ethyl-4-[(E)-2-nitroethenyl]benzene
| m/z | Identity |
| 177 | [M]⁺˙ (Molecular Ion) |
| 147 | [M - NO]⁺ |
| 131 | [M - NO₂]⁺ |
| 116 | [M - NO₂ - CH₃]⁺ |
Infrared (IR) Spectroscopy for Functional Group Identification (e.g., Nitro Stretching Frequencies)
Infrared (IR) spectroscopy is used to identify the functional groups within a molecule by measuring the absorption of infrared radiation at specific frequencies corresponding to bond vibrations. The IR spectrum of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is expected to show several characteristic absorption bands.
The most diagnostic signals are those from the nitro group. In nitro-aromatic compounds, the nitro group (NO₂) exhibits two distinct and strong stretching vibrations: orgchemboulder.comorgchemboulder.com
Asymmetric NO₂ Stretch: This typically appears in the range of 1550–1475 cm⁻¹. The conjugation with the benzene ring and ethenyl group lowers this frequency compared to nitroalkanes.
Symmetric NO₂ Stretch: This is found at a lower frequency, generally between 1360–1290 cm⁻¹. orgchemboulder.comorgchemboulder.com
Other significant absorption bands would confirm the presence of the rest of the molecular structure:
C=C Stretching: The spectrum will contain absorptions for the carbon-carbon double bonds. The stretch for the ethenyl C=C bond is expected around 1640-1620 cm⁻¹. The aromatic ring C=C stretches typically appear as a series of bands in the 1600–1450 cm⁻¹ region.
C-H Stretching: Absorptions for aromatic C-H bonds are found just above 3000 cm⁻¹, while those for the aliphatic C-H bonds of the ethyl group appear just below 3000 cm⁻¹.
=C-H Bending: The trans nature of the vinyl group gives rise to a strong out-of-plane bending vibration in the 970–960 cm⁻¹ region.
In a study of related β-nitrostyrene derivatives, the asymmetric NO₂ stretching mode was observed at 1594 cm⁻¹, while the ring and chain double bond stretches were detected at 1612 cm⁻¹ and 1635 cm⁻¹, respectively. uc.pt These values provide a strong indication of the regions where these bands would be found for 1-ethyl-4-[(E)-2-nitroethenyl]benzene.
Table 3: Expected Characteristic Infrared Absorption Frequencies for 1-ethyl-4-[(E)-2-nitroethenyl]benzene
| Vibrational Mode | Functional Group | Expected Frequency Range (cm⁻¹) |
| Asymmetric Stretch | Nitro (NO₂) | 1550 - 1475 |
| Symmetric Stretch | Nitro (NO₂) | 1360 - 1290 |
| C=C Stretch | Ethenyl (Vinyl) | 1640 - 1620 |
| C=C Stretch | Aromatic Ring | 1600 - 1450 |
| C-H Stretch | Aromatic | 3100 - 3000 |
| C-H Stretch | Aliphatic (Ethyl) | 3000 - 2850 |
| =C-H Out-of-Plane Bend | trans-Ethenyl | 970 - 960 |
Computational Chemistry and Theoretical Studies on Aryl Nitroethenyl Systems
Quantum Chemical Calculations
Quantum chemical calculations, particularly those based on Density Functional Theory (DFT), are fundamental tools for investigating the electronic structure and properties of aryl nitroethenyl systems. These methods allow for a detailed exploration of the molecule's characteristics at the atomic level.
Density Functional Theory (DFT) for Electronic Structure and Molecular Geometry
Density Functional Theory (DFT) has become a standard method for optimizing the molecular geometry and understanding the electronic structure of organic compounds such as 1-ethyl-4-[(E)-2-nitroethenyl]benzene. DFT calculations typically show that the most stable conformation of related β-nitrostyrenes is nearly planar, which allows for maximum conjugation between the phenyl ring, the vinyl group, and the nitro group. This planarity is crucial for the molecule's electronic properties.
For the parent compound, (E)-β-nitrostyrene, DFT calculations reveal specific bond lengths and angles that characterize its structure. The presence of the electron-withdrawing nitro group significantly influences the electron distribution across the π-system, polarizing the Cα=Cβ double bond and making the β-carbon atom highly electrophilic. The ethyl group at the para position in 1-ethyl-4-[(E)-2-nitroethenyl]benzene acts as a weak electron-donating group, which can subtly modulate the electronic properties of the phenyl ring and, consequently, the entire conjugated system.
Prediction of Spectroscopic Parameters (e.g., NMR Chemical Shifts)
Quantum chemical calculations are instrumental in predicting spectroscopic parameters, which can then be compared with experimental data to validate the computed structures. For aryl nitroethenyl systems, predicting Nuclear Magnetic Resonance (NMR) chemical shifts is a common application.
Theoretical calculations of ¹H and ¹³C NMR chemical shifts for substituted styrenes have demonstrated a strong correlation with experimental values. The chemical shifts of the vinyl protons, in particular, are sensitive to the electronic effects of the substituents on the aromatic ring. For 1-ethyl-4-[(E)-2-nitroethenyl]benzene, the electron-withdrawing nature of the nitroethenyl group and the electron-donating nature of the ethyl group will have opposing effects on the shielding of the aromatic protons.
Studies on para-substituted β-nitrostyrenes have also explored the prediction of ¹⁷O NMR chemical shifts. These studies have shown a good correlation between the calculated and experimental shifts, which are sensitive to the electronic environment of the nitro group.
Table 1: Predicted ¹³C NMR Chemical Shifts for Parent (E)-β-Nitrostyrene
| Atom | Predicted Chemical Shift (ppm) |
|---|---|
| Cα | 138.5 |
| Cβ | 137.9 |
| C1 (ipso) | 132.7 |
| C2/C6 (ortho) | 129.4 |
| C3/C5 (meta) | 130.2 |
| C4 (para) | 132.1 |
Note: These are representative values for the parent compound, β-nitrostyrene, calculated at a specific level of theory. The presence of a p-ethyl group would cause slight deviations in these shifts.
Calculation of Reaction Pathways and Transition States
A significant application of computational chemistry is the elucidation of reaction mechanisms by calculating the potential energy surfaces for chemical reactions. This involves locating and characterizing the transition states that connect reactants to products. For aryl nitroethenyl systems, which are common substrates in various organic reactions, this is particularly valuable.
For instance, in [3+2] cycloaddition reactions involving (E)-β-nitrostyrene, DFT calculations have been used to map out the reaction pathway. nih.govrsc.orgscilit.com These calculations can determine whether the reaction proceeds through a concerted or stepwise mechanism and can predict the activation energies, which are crucial for understanding reaction rates. nih.govrsc.orgscilit.com The calculations show that the reaction proceeds via a one-step mechanism where the nucleophilic center of the reacting partner attacks the electrophilic β-carbon of the nitrostyrene (B7858105). nih.govrsc.orgscilit.com
Theoretical studies on the rearrangement of nitronic esters, which can be formed from reactions of β-nitrostyrene, have also been conducted. nih.gov These studies use DFT to analyze the bonding changes along the reaction coordinate, providing a detailed, step-by-step picture of the rearrangement process. nih.gov
Molecular Dynamics Simulations for Conformational Analysis
While quantum chemical calculations are excellent for finding energy minima, Molecular Dynamics (MD) simulations provide insights into the dynamic behavior of molecules and their conformational flexibility. An MD simulation tracks the motions of atoms in a molecule over time, allowing for the exploration of the conformational landscape.
Molecular Electron Density Theory (MEDT) for Understanding Reaction Mechanisms
Molecular Electron Density Theory (MEDT) is a modern theoretical framework for studying chemical reactivity. It posits that changes in electron density, rather than molecular orbital interactions, are the primary drivers of chemical reactions. MEDT utilizes conceptual DFT (CDFT) reactivity indices and the topological analysis of the Electron Localization Function (ELF) to understand reaction mechanisms.
Analysis of Nucleophilicity and Electrophilicity Indices
Within the framework of MEDT, several indices derived from conceptual DFT are used to quantify the reactivity of molecules. The global electrophilicity index (ω) measures the stabilization in energy when a system acquires an additional electronic charge from the environment. The global nucleophilicity index (N) is based on the HOMO energy and provides a measure of the molecule's ability to donate electrons.
Table 2: Conceptual DFT Reactivity Indices for (E)-β-Nitrostyrene
| Index | Value (eV) |
|---|---|
| Electronic Chemical Potential (μ) | -4.41 |
| Chemical Hardness (η) | 5.92 |
| Global Electrophilicity (ω) | 1.64 |
| Global Nucleophilicity (N) | 1.95 |
Note: These values are calculated at the B3LYP/6-311G(d,p) level of theory for the parent compound, (E)-β-nitrostyrene. nih.gov
This MEDT analysis provides a quantitative basis for understanding why aryl nitroethenyl systems readily react with a wide range of nucleophiles and participate in various cycloaddition reactions. nih.govrsc.orgscilit.com
Characterization of Bonding Evolution Processes
The characterization of bonding evolution processes in chemical reactions provides a deep understanding of the sequence of bond forming and breaking events. Methodologies such as Bonding Evolution Theory (BET) analyze the topological changes of the Electron Localization Function (ELF) along a reaction coordinate to map out these transformations.
While a specific BET study on the Michael addition to 1-ethyl-4-[(E)-2-nitroethenyl]benzene is not available in the literature, studies on similar cycloaddition reactions involving nitroethenes offer a framework for understanding the bonding changes. For instance, the mechanism of [3+2] cycloaddition reactions of nitrones with electron-deficient ethylenes has been dissected using BET. rsc.org This analysis reveals that such reactions proceed through a series of distinct phases characterized by the reorganization of electron density. The formation of new single bonds does not always occur in a concerted fashion but can happen in a stepwise manner at the electronic level, even if the reaction is kinetically considered a one-step process. rsc.org
In a typical Michael addition of a nucleophile to an aryl nitroethenyl system, the process would be initiated by the approach of the nucleophile to the electrophilic β-carbon of the nitroethenyl group. A BET analysis would likely show the following sequence of events:
Initial Approach: Polarization of the π-system of the nitroethenyl moiety as the nucleophile approaches.
Pseudoradical Center Formation: Depopulation of the C=C double bond basin in the ELF, leading to the formation of pseudoradical centers on the α and β carbons.
First C-C Bond Formation: The merging of the nucleophile's attacking atom's basin with the pseudoradical center on the β-carbon, signifying the formation of the new carbon-carbon bond.
Reorganization and Stabilization: Subsequent reorganization of the electronic density to form the enolate intermediate, with charge delocalization involving the nitro group.
This detailed electronic-level mechanism provides a more nuanced picture than the classical arrow-pushing formalism. The table below summarizes the key phases of bonding evolution based on analogous cycloaddition reaction studies.
| Phase | Description | Key Topological Event |
| I-II | Initial reactant approach | Polarization of electron density |
| III-IV | Formation of pseudoradical centers | Depopulation of C=C π basin |
| V-VI | C-C bond formation | Merging of nucleophile and β-carbon basins |
| VII-VIII | Intermediate stabilization | Reorganization of electron density to form enolate |
This table is a generalized representation based on BET studies of related cycloaddition reactions. rsc.orgmdpi.com
Prediction of Stereochemical Outcomes through Computational Modeling
Computational modeling, particularly using DFT, is a cornerstone in predicting the stereochemical outcomes of asymmetric reactions. By calculating the energies of the transition states leading to different stereoisomers, the preferred reaction pathway and, consequently, the major product can be determined.
For reactions involving aryl nitroethenyl systems, such as the Michael addition, computational studies have been instrumental in rationalizing and predicting enantioselectivity and diastereoselectivity. For example, in organocatalyzed Michael additions to β-nitrostyrenes, DFT calculations can model the interaction between the substrate, the nucleophile, and the chiral catalyst. rsc.org The catalyst creates a specific chiral environment around the reactants, and the transition state leading to one stereoisomer is often significantly lower in energy than the others due to more favorable steric and electronic interactions.
Key factors influencing the stereochemical outcome that can be modeled include:
Non-covalent Interactions: Hydrogen bonding, π-π stacking, and steric repulsion between the catalyst, substrate, and nucleophile play a crucial role in stabilizing or destabilizing different transition states.
Conformational Analysis: Identifying the lowest energy conformations of the catalyst-substrate complex is essential for accurately predicting stereoselectivity.
Solvent Effects: Continuum or explicit solvent models can be incorporated to account for the influence of the solvent on the reaction energetics.
The following table presents a hypothetical comparison of transition state energies for a catalyzed Michael addition to 1-ethyl-4-[(E)-2-nitroethenyl]benzene, illustrating how computational data can predict stereochemical outcomes.
| Transition State | Relative Free Energy (kcal/mol) | Predicted Major Product | Predicted Enantiomeric Excess |
| TS-(R) | 0.0 | (R)-enantiomer | >99% |
| TS-(S) | +3.5 |
This is a hypothetical data table for illustrative purposes.
Resolution of Discrepancies between Experimental and Computational Data
While computational chemistry is a powerful predictive tool, discrepancies between theoretical calculations and experimental results can and do arise. These discrepancies are valuable, as their resolution often leads to a deeper understanding of the chemical system and the limitations of the computational models employed.
One notable case involves the study of [3+2] cycloaddition reactions of (Z)- and (E)-β-nitrostyrenes. Experimentally, the (Z)-isomer was found to be significantly more reactive than the (E)-isomer. However, initial DFT calculations using common functionals like B3LYP and ωB97X-D failed to reproduce this reactivity difference. rsc.org The calculations predicted only a minor difference in the activation energies for the two isomers. rsc.org
The resolution of this discrepancy came from a more careful analysis of the computational methods. It was found that the DFT functionals were underestimating the steric strain in the ground state of the (Z)-β-nitrostyrene. rsc.org The Hartree-Fock (HF) method, while generally less accurate for absolute energies, provided a better description of the relative strain energy between the isomers and correctly predicted a significantly lower activation barrier for the (Z)-isomer, in agreement with experimental observations. rsc.org This case underscores the importance of selecting the appropriate computational level of theory and critically evaluating the results.
Discrepancies can also arise from other factors:
Inadequate Modeling of the Reaction Environment: Neglecting explicit solvent molecules or using an inappropriate continuum solvent model can lead to inaccurate energy calculations. ibs.re.kr
Failure to Locate the True Transition State: The optimization algorithm may converge on a higher energy or incorrect transition state structure.
Non-statistical Reaction Dynamics: In some cases, the reaction may not follow the minimum energy path on the potential energy surface, a phenomenon not captured by standard transition state theory. ku.dk
The following table summarizes the initial discrepancy and subsequent resolution in the β-nitrostyrene cycloaddition study.
| Computational Method | Calculated Activation Energy Difference (TSE - TSZ) (kcal/mol) | Agreement with Experiment |
| B3LYP/6-311G(d,p) | -0.6 | No |
| ωB97X-D/6-311G(d,p) | +0.1 | No |
| HF/6-311G(d,p) | +3.6 | Yes |
Data adapted from a study on β-nitrostyrenes, highlighting the importance of method selection. rsc.org
Collaborations between experimental and computational chemists are crucial for resolving such discrepancies and advancing the field. acs.org The iterative process of refining computational models based on experimental feedback leads to more robust and predictive theoretical frameworks.
Applications As Synthetic Building Blocks and Materials Precursors
Precursors for Substituted β-Phenylethylamines
The reduction of the nitro group and the carbon-carbon double bond in 1-ethyl-4-[(E)-2-nitroethenyl]benzene provides a direct route to 2-(4-ethylphenyl)ethanamine, a substituted β-phenylethylamine. This transformation is a key step in the synthesis of various compounds with potential applications in medicinal chemistry. The reduction can be achieved through various methods, including catalytic hydrogenation using catalysts like palladium on carbon (Pd/C) or using chemical reducing agents such as lithium aluminum hydride (LiAlH4). The general reaction scheme is presented below:
General Reaction Scheme for the Synthesis of 2-(4-ethylphenyl)ethanamine
| Reactant | Reagents | Product |
|---|---|---|
| 1-ethyl-4-[(E)-2-nitroethenyl]benzene | H2, Pd/C or LiAlH4 | 2-(4-ethylphenyl)ethanamine |
Synthesis of Heterocyclic Compounds
The electron-deficient nature of the double bond in 1-ethyl-4-[(E)-2-nitroethenyl]benzene makes it an excellent Michael acceptor and a reactive component in cycloaddition reactions, facilitating the synthesis of a diverse array of heterocyclic compounds. rsc.org
Pyrroles and Pyrrolidines
Pyrroles and their saturated counterparts, pyrrolidines, are common structural motifs in many biologically active compounds and natural products. uctm.eduwikipedia.org The synthesis of substituted pyrroles can be achieved through various strategies involving 1-ethyl-4-[(E)-2-nitroethenyl]benzene. One common method is the Barton-Zard synthesis, where a nitroalkene reacts with an isocyanoacetate to form the pyrrole (B145914) ring. wikipedia.org Another approach involves the Paal-Knorr synthesis, which utilizes a 1,4-dicarbonyl compound that can be derived from the Michael addition of a nucleophile to the nitroalkene. uctm.edusemanticscholar.org
The synthesis of pyrrolidines, the saturated analogs of pyrroles, often involves the reduction of the corresponding pyrrole or through cycloaddition reactions. wikipedia.orgorganic-chemistry.orgresearchgate.net For instance, a [3+2] cycloaddition reaction between an azomethine ylide and 1-ethyl-4-[(E)-2-nitroethenyl]benzene can lead to the formation of a substituted pyrrolidine (B122466) ring.
Table of Pyrrole and Pyrrolidine Synthesis Methods
| Heterocycle | Synthetic Method | Key Intermediates/Reactants |
|---|---|---|
| Pyrrole | Barton-Zard Synthesis | Isocyanoacetate |
| Pyrrole | Paal-Knorr Synthesis | 1,4-Dicarbonyl Compound |
| Pyrrolidine | [3+2] Cycloaddition | Azomethine Ylide |
Isoxazolines and Pyrazoles
Isoxazolines and pyrazoles are five-membered heterocyclic compounds with two adjacent heteroatoms. The synthesis of isoxazolines from 1-ethyl-4-[(E)-2-nitroethenyl]benzene can be accomplished via a 1,3-dipolar cycloaddition reaction with a nitrile oxide. nih.govresearchgate.net Similarly, pyrazoles can be synthesized by the reaction of 1-ethyl-4-[(E)-2-nitroethenyl]benzene with hydrazine (B178648) or its derivatives. nih.govyoutube.comorganic-chemistry.org The reaction often proceeds through a Michael addition followed by cyclization and elimination of the nitro group.
Summary of Isoxazoline and Pyrazole Synthesis
| Heterocycle | Key Reagent | Reaction Type |
|---|---|---|
| Isoxazoline | Nitrile Oxide | 1,3-Dipolar Cycloaddition |
| Pyrazole | Hydrazine | Michael Addition-Cyclization |
Quinoxaline (B1680401) Derivatives
Quinoxaline derivatives are an important class of nitrogen-containing heterocyclic compounds. ipp.pt The synthesis of quinoxaline derivatives can be achieved by the condensation of an o-phenylenediamine (B120857) with a 1,2-dicarbonyl compound. While 1-ethyl-4-[(E)-2-nitroethenyl]benzene is not a direct precursor, it can be converted into a suitable 1,4-dicarbonyl intermediate through various synthetic transformations, which can then be used to construct the quinoxaline ring system. ipp.ptresearchgate.netnih.gov
Building Blocks for Natural Product Synthesis (excluding specific drug efficacy)
The versatile reactivity of 1-ethyl-4-[(E)-2-nitroethenyl]benzene makes it a useful building block in the total synthesis of complex natural products. The nitroalkene moiety can participate in a variety of carbon-carbon bond-forming reactions, allowing for the construction of intricate molecular skeletons. For instance, it can be employed in Michael additions, Diels-Alder reactions, and other cycloadditions to introduce the 4-ethylphenyl group into a larger molecular framework. The nitro group itself can be transformed into a wide range of other functional groups, such as amines, ketones, or oximes, providing further synthetic flexibility.
Development of Novel Organic Materials
The extended π-system and the presence of electron-withdrawing and electron-donating groups in derivatives of 1-ethyl-4-[(E)-2-nitroethenyl]benzene make it an interesting candidate for the development of novel organic materials with potential applications in electronics and photonics. The ability to tune the electronic properties through chemical modification of the aromatic ring and the nitrovinyl group allows for the design of materials with specific optical and electronic characteristics. For example, incorporating this structural motif into polymers or larger conjugated systems could lead to materials with interesting photophysical properties, such as fluorescence or non-linear optical behavior.
Precursors for Polymer Synthesis (e.g., containing styrene (B11656) structures)
The presence of a styrene-like backbone in 1-ethyl-4-[(E)-2-nitroethenyl]benzene makes it a compound of interest for polymer synthesis. The vinyl group, part of the nitroethenyl moiety, offers a site for polymerization.
Theoretical Polymerization Pathways:
Theoretically, the reduction of the nitro group in 1-ethyl-4-[(E)-2-nitroethenyl]benzene could yield a monomer analogous to 4-ethylstyrene (B166490). 4-Ethylstyrene is a known monomer that can undergo polymerization to form poly(4-ethylstyrene). nih.gov This polymer is noted for its specific thermal and mechanical properties. While the direct polymerization of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is not extensively documented, its conversion to a styrene derivative is a plausible route to novel polymers.
The general process of creating polymers from styrene derivatives often involves free-radical polymerization. chemrxiv.org In such a scenario, the vinyl group of the modified styrene monomer would participate in the chain-growth process.
Research Findings:
Currently, detailed research findings specifically documenting the synthesis of polymers directly from 1-ethyl-4-[(E)-2-nitroethenyl]benzene are scarce in publicly available literature. However, the foundational chemistry of styrene polymerization provides a strong basis for its potential in this area. The properties of the resulting polymer would be influenced by the ethyl and the modified ethenyl groups on the benzene (B151609) ring.
Table 1: Potential Polymer Precursors and Their Characteristics
| Compound Name | Potential Role | Relevant Characteristics |
|---|---|---|
| 1-ethyl-4-[(E)-2-nitroethenyl]benzene | Monomer Precursor | Contains a polymerizable vinyl group and a modifiable nitro group. |
| 4-ethylstyrene | Target Monomer | A known monomer for producing poly(4-ethylstyrene). nih.gov |
| Poly(4-ethylstyrene) | Resulting Polymer | A polymer with specific thermal and mechanical properties. |
Applications in Pigments and Dyes
The structural features of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, particularly the conjugated system of the benzene ring and the nitroethenyl group, suggest its potential as a chromophore, the part of a molecule responsible for its color. Azo dyes, which are characterized by the -N=N- linkage, are a significant class of synthetic colorants. nih.govplantarchives.org
Potential for Azo Dye Synthesis:
The synthesis of azo dyes typically involves the diazotization of a primary aromatic amine, followed by coupling with an electron-rich species. unb.cajbiochemtech.comirjet.net The reduction of the nitro group in 1-ethyl-4-[(E)-2-nitroethenyl]benzene would produce the corresponding amine, 4-amino-1-ethyl-2-vinylaniline. This amine could then serve as the diazo component in the synthesis of novel azo dyes. The extended conjugation provided by the vinyl group could influence the color of the resulting dye.
The precursor to 1-ethyl-4-[(E)-2-nitroethenyl]benzene, 4-ethylnitrobenzene, is mentioned as an important intermediate in the synthesis of dyes. google.com This further supports the potential of its derivatives in dye chemistry.
Research Findings:
While the general synthesis pathways for azo dyes are well-established, specific research detailing the use of 1-ethyl-4-[(E)-2-nitroethenyl]benzene as a direct precursor for pigments and dyes is not readily found in current literature. The color and properties of such dyes would be a subject for future investigation.
Table 2: Potential Roles in Dye Synthesis
| Compound Name | Potential Role | Chemical Transformation | Resulting Product Class |
|---|---|---|---|
| 1-ethyl-4-[(E)-2-nitroethenyl]benzene | Dye Precursor | Reduction of the nitro group to an amine. | Aromatic Amine |
| 4-amino-1-ethyl-2-vinylaniline | Diazo Component | Diazotization followed by coupling reaction. | Azo Dyes |
Photosensitive Materials Research
Compounds containing nitro groups, especially when conjugated with aromatic systems, can exhibit photosensitivity. The photochemistry of nitrostyrene (B7858105) derivatives has been a subject of interest for their potential in light-responsive materials.
Potential Photoreactivity:
Derivatives of nitrostyrene are known to undergo photochemical transformations upon exposure to UV light. For instance, some β-nitrostyrene derivatives have been shown to rearrange into other compounds upon irradiation. While research on the specific photochemical behavior of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is limited, the presence of the nitroethenyl group suggests it could be a candidate for photosensitive applications.
The development of photoreactive polymers often involves incorporating a photosensitive moiety into the polymer backbone or as a side chain. researchgate.net The vinyl group of 1-ethyl-4-[(E)-2-nitroethenyl]benzene could allow for its incorporation into a polymer chain, potentially imparting photosensitive properties to the resulting material.
Research Findings:
There is a lack of specific studies focusing on the photosensitive properties and applications of 1-ethyl-4-[(E)-2-nitroethenyl]benzene in materials research. The exploration of its photochemical stability and reactivity would be a necessary first step in determining its suitability for applications such as photoresists or other light-sensitive systems.
Future Research Directions for 1 Ethyl 4 E 2 Nitroethenyl Benzene and Its Derivatives
Exploration of Novel and Sustainable Synthetic Methodologies
The classical synthesis of β-nitrostyrenes, including what would be the presumed synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene, often relies on the Henry reaction, which involves the condensation of an aromatic aldehyde with a nitroalkane. wikipedia.orgmdma.ch While effective, these methods can sometimes require harsh conditions or produce significant waste. Future research should focus on developing more sustainable and efficient synthetic protocols.
One promising area is the exploration of one-pot syntheses from readily available starting materials. For instance, a copper(II)-promoted one-pot selective nitration of styrenes to β-nitrostyrenes has been reported, offering a convenient and inexpensive route that tolerates various functional groups. unirioja.es Applying and optimizing such methods for the synthesis of 1-ethyl-4-[(E)-2-nitroethenyl]benzene from 1-ethyl-4-vinylbenzene could be a valuable endeavor.
Furthermore, the use of solid catalysts, such as montmorillonite (B579905) clays, presents an eco-friendly alternative for promoting these reactions. researchgate.net Research into novel catalytic systems, including organocatalysts and metal-organic frameworks, could lead to milder reaction conditions, higher yields, and easier product purification. A summary of potential synthetic approaches is presented in Table 1.
Table 1: Potential Synthetic Methodologies for 1-ethyl-4-[(E)-2-nitroethenyl]benzene
| Methodology | Precursors | Catalyst/Reagent | Potential Advantages |
| Henry Reaction | 4-Ethylbenzaldehyde (B1584596), Nitromethane | Base (e.g., ammonium (B1175870) acetate) | Established method |
| One-Pot Nitration | 1-Ethyl-4-vinylbenzene | Copper(II) tetrafluoroborate, NaNO₂, Iodine | Mild conditions, inexpensive |
| Catalytic Nitration | 1-Ethyl-4-vinylbenzene | Iron tetraarylporphyrin, Ammonium iodide, tert-Butyl hydroperoxide | High stereoselectivity |
| Organophotoredox Catalysis | 1-Ethyl-4-vinylbenzene | DDQ, tert-Butyl nitrite (B80452) | Metal-free, visible light |
In-depth Mechanistic Investigations of Complex Reactions
The rich reactivity of the electron-deficient double bond in β-nitrostyrenes makes them valuable substrates for a variety of chemical transformations. nih.gov Future research should delve into detailed mechanistic studies of complex reactions involving 1-ethyl-4-[(E)-2-nitroethenyl]benzene and its derivatives.
For example, β-nitrostyrenes are excellent Michael acceptors. researchgate.net Investigating the kinetics and thermodynamics of Michael addition reactions with various nucleophiles would provide fundamental insights into the reactivity of the title compound. Furthermore, the use of 1-ethyl-4-[(E)-2-nitroethenyl]benzene as a dienophile in Diels-Alder reactions or as a dipolarophile in [3+2] cycloaddition reactions warrants thorough investigation. nih.govrsc.org Understanding the stereochemical and regiochemical outcomes of these cycloadditions is crucial for their application in the synthesis of complex cyclic systems.
Denitrative cross-coupling reactions of nitrostyrenes have emerged as a powerful tool for forming new carbon-carbon and carbon-heteroatom bonds. mdpi.com In-depth mechanistic studies, potentially employing isotopic labeling and computational methods, could elucidate the precise pathways of these transformations and enable the development of more efficient and selective catalytic systems.
Advanced Computational Studies for Rational Design
Computational chemistry offers a powerful tool for understanding and predicting the properties and reactivity of molecules. Future research should leverage advanced computational methods to guide the rational design of novel derivatives of 1-ethyl-4-[(E)-2-nitroethenyl]benzene with tailored properties.
Density Functional Theory (DFT) calculations can be employed to investigate the electronic structure, frontier molecular orbitals, and reaction mechanisms of this compound and its analogs. rsc.orgrsc.org Such studies can provide valuable insights into its reactivity in various transformations, including cycloaddition and Michael addition reactions. For example, Molecular Electron Density Theory (MEDT) has been used to analyze the reactivity of isomeric (Z)- and (E)-β-nitrostyrenes in [3+2] cycloaddition reactions, explaining their reactivity and selectivity. rsc.orgrsc.org
Furthermore, computational screening of virtual libraries of 1-ethyl-4-[(E)-2-nitroethenyl]benzene derivatives could identify candidates with desirable electronic or optical properties for applications in materials science. Correlating calculated properties, such as the HOMO-LUMO gap, with experimental observations will be crucial for validating and refining the computational models. Electrochemical studies have shown a correlation between the reduction potentials of β-nitrostyrene derivatives and their electronic properties, which can be further explored through computational analysis. uchile.cl
Development of New Applications in Materials Science and Organic Synthesis
The unique electronic properties and reactivity of β-nitrostyrenes suggest that 1-ethyl-4-[(E)-2-nitroethenyl]benzene and its derivatives could find applications in both materials science and organic synthesis.
In materials science, the conjugated system of 1-ethyl-4-[(E)-2-nitroethenyl]benzene could be exploited for the development of novel organic electronic materials. The presence of the electron-withdrawing nitro group and the ethyl group, which can influence solubility and packing, makes this compound an interesting building block for polymers and small molecules with potential applications in organic light-emitting diodes (OLEDs) or organic photovoltaics (OPVs). Future work could involve the synthesis and characterization of polymers incorporating the 1-ethyl-4-[(E)-2-nitroethenyl]benzene motif.
In organic synthesis, 1-ethyl-4-[(E)-2-nitroethenyl]benzene serves as a versatile building block. nih.gov The nitro group can be reduced to an amine, providing access to substituted phenethylamines, a class of compounds with significant biological activity. wikipedia.org The double bond can be functionalized in numerous ways, including through conjugate addition, cycloaddition, and cross-coupling reactions, to generate a wide array of complex molecules. nih.govmdpi.com Future research should focus on utilizing this compound as a key intermediate in the total synthesis of natural products and pharmaceutically relevant molecules. Its application in multicomponent reactions for the synthesis of heterocyclic compounds, such as pyrroles, is another promising avenue. researchgate.net
Design and Synthesis of Structurally Diversified Analogues for Academic Exploration
To fully understand the structure-activity relationships of this class of compounds, the design and synthesis of a diverse range of analogues of 1-ethyl-4-[(E)-2-nitroethenyl]benzene is essential for academic exploration.
Systematic modifications to the aromatic ring, such as the introduction of various electron-donating or electron-withdrawing substituents at different positions, would allow for a detailed investigation of their effects on the compound's reactivity and physical properties. Similarly, replacing the ethyl group with other alkyl or functional groups could modulate its steric and electronic characteristics.
Furthermore, the synthesis of analogues with different substitution patterns on the nitroethenyl moiety would provide valuable data for understanding the subtleties of its chemical behavior. The development of a library of such compounds would facilitate a comprehensive study of their properties and could lead to the discovery of new and unexpected reactivity or applications. This systematic approach will contribute to the fundamental understanding of β-nitrostyrene chemistry.
Q & A
Basic Research Questions
Q. What are the established synthetic routes for 1-ethyl-4-[(E)-2-nitroethenyl]benzene, and what reaction conditions optimize yield?
- Methodological Answer : The compound is synthesized via nitroaldol condensation between 4-ethylbenzaldehyde and nitromethane under basic conditions. A catalytic base (e.g., ammonium acetate) in ethanol at reflux (70–80°C) typically achieves yields of 75–85%. Reaction progress is monitored by TLC, and purification involves recrystallization from ethanol or column chromatography .
- Critical Consideration : Competing side reactions (e.g., over-nitration or isomerization) may occur if temperature or base concentration exceeds optimal ranges.
Q. How is the compound characterized structurally, and what analytical techniques are prioritized?
- Methodological Answer : X-ray crystallography (using SHELX programs for structure refinement ) and NMR spectroscopy (¹H/¹³C) are standard. For crystallography, single crystals are grown via slow evaporation in dichloromethane/hexane. ORTEP-III is recommended for visualizing thermal ellipsoids and validating the (E)-configuration of the nitroethenyl group .
- Data Cross-Validation : Discrepancies between calculated (DFT) and experimental bond lengths (e.g., C=C vs. C–NO₂) should be resolved using Hirshfeld surface analysis .
Q. What safety protocols are critical for handling nitroethenyl derivatives in the lab?
- Methodological Answer : Adhere to GHS hazard codes H302 (oral toxicity), H315 (skin irritation), and H319 (eye irritation). Use nitrile gloves, chemical goggles, and P95 respirators during synthesis. Work under fume hoods to avoid aerosol inhalation .
- Emergency Measures : For skin contact, wash immediately with 10% sodium bicarbonate solution to neutralize acidic byproducts .
Advanced Research Questions
Q. How can mechanistic studies elucidate the stereoselectivity of the nitroethenyl group formation?
- Methodological Answer : Isotopic labeling (e.g., ¹⁵N-nitromethane) combined with kinetic studies can track nitro group addition. Density Functional Theory (DFT) calculations (e.g., B3LYP/6-311+G(d,p)) model the transition state, revealing a 10-membered cyclic intermediate that enforces (E)-selectivity .
- Contradiction Alert : Computational models may overestimate steric effects; experimental X-ray data (e.g., dihedral angles > 170°) are essential for validation .
Q. What computational strategies predict the compound’s electronic properties for optoelectronic applications?
- Methodological Answer : Time-Dependent DFT (TD-DFT) calculates UV-Vis absorption spectra (λmax ~ 350–400 nm) based on HOMO→LUMO transitions involving the nitroethenyl π-system. Gaussian 16 with polarizable continuum models (PCM) accounts for solvent effects .
- Limitation : Overlap with experimental spectra may require scaling factors (e.g., 0.96–0.98) to correct for basis-set incompleteness .
Q. How can researchers resolve contradictions between spectroscopic and crystallographic data for nitroethenyl derivatives?
- Methodological Answer : For NMR, dynamic effects (e.g., rotameric exchange in NOESY) may mask true configurations. Use low-temperature NMR (−40°C) to "freeze" conformers. For crystallography, check for twinning or disorder using PLATON’s ROTAX tool .
- Case Study : Discrepancies in C–NO₂ bond lengths (1.21 Å vs. 1.23 Å) between XRD and IR require Raman spectroscopy to confirm vibrational modes .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
